Cas no 2034568-35-7 (N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide)

• Product Name: N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide
• CAS No: 2034568-35-7
• MF: C₁₈H₂₃N₃O₃
• MW: 329.39352440834
• CID: 6125644
• PubChem ID: 122246801
• Update Time: 2025-07-25

N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide
• N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide
• N-(2-(2-(1H-imidazol-1-yl)ethoxy)ethyl)-1-(2-methoxyphenyl)cyclopropanecarboxamide
• 2034568-35-7
• N-(2-(2-(1H-Imidazol-1-yl)ethoxy)ethyl)-1-(2-methoxyphenyl)cyclopropane-1-carboxamide
• AKOS032464004
• F6573-3392
• N-[2-(2-imidazol-1-ylethoxy)ethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide

• Inchi： 1S/C18H23N3O3/c1-23-16-5-3-2-4-15(16)18(6-7-18)17(22)20-9-12-24-13-11-21-10-8-19-14-21/h2-5,8,10,14H,6-7,9,11-13H2,1H3,(H,20,22)
• InChI Key： FZYZBODCPKYQLO-UHFFFAOYSA-N
• SMILES： O=C(C1(C2C=CC=CC=2OC)CC1)NCCOCCN1C=NC=C1

Computed Properties

• Exact Mass: 329.17394160g/mol
• Monoisotopic Mass: 329.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.4Ų

Additional information on N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide

Introduction to N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide (CAS No. 2034568-35-7)

N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034568-35-7, represents a novel molecular entity with a unique structural framework that has the potential to exhibit a wide range of biological activities. The presence of multiple functional groups, including an imidazole ring and an amide moiety, makes this compound a promising candidate for further investigation in drug discovery and development.

The structural complexity of N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide is not merely a matter of academic curiosity but also a strategic asset in the design of next-generation therapeutics. The cyclopropane ring, a feature that is infrequently encountered in natural products but highly valued for its ability to induce conformational constraints, is particularly noteworthy. This structural motif has been shown to enhance binding affinity and selectivity in various pharmacological contexts. In conjunction with the 2-methoxyphenyl group, which contributes to lipophilicity and metabolic stability, this compound embodies a rational approach to molecular design aimed at optimizing pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a surge in interest regarding imidazole derivatives due to their diverse biological activities. Imidazole-based compounds are well-documented for their roles as modulators of enzyme function, receptor interactions, and cellular signaling pathways. The specific imidazole ring present in N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide is strategically positioned within the molecule to interact with biological targets, potentially leading to therapeutic effects. This positioning allows for fine-tuning of interactions with proteins and nucleic acids, which is crucial for achieving high specificity and efficacy.

The amide functionality in the compound’s name, N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide, serves multiple purposes beyond its role as a structural anchor. Amides are well-known for their ability to participate in hydrogen bonding networks, which can significantly influence the compound’s solubility, bioavailability, and overall pharmacological profile. Moreover, the amide bond itself can be a site for post-translational modifications, adding another layer of complexity and potential therapeutic relevance.

The ethoxyethyl chain extending from the imidazole ring introduces both flexibility and hydrophilicity into the molecule. This balance between hydrophobic and hydrophilic regions can be critical for membrane permeability and cellular uptake. The presence of this chain also creates opportunities for further derivatization, allowing chemists to explore a broader spectrum of biological activities by modifying its length or substituents.

In the context of contemporary drug discovery, N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide stands out as a compound that exemplifies the integration of structural innovation with biological insight. The cyclopropane ring’s ability to induce specific conformations in binding partners has been leveraged in various drug development programs aimed at targeting enzymes such as kinases and proteases. Similarly, the methoxyphenyl group’s contribution to lipophilicity aligns with current trends in optimizing drug-like properties.

The imidazole moiety’s role as a bioisostere for other heterocyclic systems has also been explored extensively. In some cases, imidazole derivatives have been found to mimic the binding modes of other heterocycles while offering improved metabolic stability or reduced toxicity. This adaptability makes N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide a versatile scaffold for medicinal chemists seeking to develop novel therapeutics.

Evidence from recent studies suggests that compounds incorporating cyclopropane rings exhibit enhanced binding affinities due to their rigid three-membered rings forcing optimal alignment with target sites. This rigidity can be particularly advantageous when designing inhibitors or agonists that require precise spatial interactions with biological macromolecules. The combination of these features in N-{2-2-(1H-imidazol-1-yilethoxyethyl}-1-(2-methoxyphenyl)cyclopropane-1-carboxamide positions it as a compelling candidate for further exploration.

The methoxyphenyl group not only contributes to lipophilicity but also introduces potential sites for electronic modulation through substitution reactions. This allows for fine-tuning of electronic properties such as charge distribution and resonance effects, which can influence both potency and selectivity. Such modularity is highly valued in medicinal chemistry pipelines where iterative optimization is often required to achieve desired pharmacological outcomes.

The broader significance of this compound lies in its embodiment of modern drug discovery principles: leveraging structural complexity to modulate biological activity while maintaining favorable pharmacokinetic profiles. As research continues into novel therapeutic agents, compounds like N-{2-